Cys-PKHB1

• Molecular Formula: C71H110N18O13S2
• Molecular Weight: 1487.9 g/mol
• InChI: InChI=1S/C71H110N18O13S2/c1-41(2)58(68(99)83-53(30-35-104-5)64(95)87-57(38-45-39-79-49-21-10-9-20-47(45)49)66(97)82-51(23-12-15-32-73)62(93)84-54(70(101)102)24-13-16-33-74)89-69(100)59(42(3)4)88-67(98)56(37-44-26-28-46(90)29-27-44)86-65(96)55(36-43-18-7-6-8-19-43)85-63(94)52(25-17-34-78-71(76)77)81-61(92)50(22-11-14-31-72)80-60(91)48(75)40-103/h6-10,18-21,26-29,39,41-42,48,50-59,79,90,103H,11-17,22-25,30-38,40,72-75H2,1-5H3,(H,80,91)(H,81,92)(H,82,97)(H,83,99)(H,84,93)(H,85,94)(H,86,96)(H,87,95)(H,88,98)(H,89,100)(H,101,102)(H4,76,77,78)/t48-,50+,51-,52-,53-,54+,55-,56-,57-,58-,59-/m0/s1
• InChIKey: DATGZDHCKOYWAU-PLUZPYDASA-N

Cys-PKHB1 (Cys-txCD47): A Thrombospondin-1-CD47 Agonist Peptide with a Bioconjugation Handle for Antitumor Research

Cys-PKHB1 (Cys-txCD47) is a synthetic polypeptide composed of a cysteine (Cys) residue covalently coupled to the N‑terminus of the CD47 agonist peptide PKHB1, a thrombospondin‑1 (TSP‑1) peptide mimetic . The core PKHB1 sequence (D‑Lys‑Arg‑Phe‑Tyr‑Val‑Val‑Met‑Trp‑Lys‑D‑Lys) activates CD47 to induce mitochondrial alterations, reactive oxygen species (ROS) generation, intracellular Ca²⁺ accumulation, and calcium‑dependent regulated cell death (RCD) selectively in cancer cells while sparing non‑tumor cells [1][2]. The addition of the N‑terminal cysteine transforms PKHB1 into a site‑specific bioconjugation handle, enabling oriented coupling to carriers, surfaces, or payloads—a feature absent from the parent peptide PKHB1 and the canonical TSP‑1‑derived peptide 4N1K [3]. Cys-PKHB1 (TFA salt) is available as a research reagent with a molecular weight of 1487.88 Da (free base) and a purity rating of 99.43% .

1 Bioconjugation workflow N‑terminal cysteine enables site-specific maleimide/iodoacetamide chemistry

2 CD47 pathway studies PKHB1 core sequence supports calcium-dependent cell death model response

3 Peptide conjugate research High-purity starting material for homogeneous peptide-drug conjugate synthesis

• [1] Calvillo-Rodríguez KM, Mendoza-Reveles R, Gómez-Morales L, Uscanga-Palomeque AC, Karoyan P, Martínez-Torres AC, Rodríguez-Padilla C. PKHB1, a thrombospondin-1 peptide mimic, induces anti-tumor effect through immunogenic cell death induction in breast cancer cells. OncoImmunology, 2022; 11(1): 2054305. View Source
• [2] Uscanga-Palomeque AC, Calvillo-Rodríguez KM, Gómez-Morales L, Lardé E, Denèfle T, Caballero-Hernández D, Merle-Béral H, Susin SA, Karoyan P, Martínez-Torres AC, Rodríguez-Padilla C. CD47 agonist peptide PKHB1 induces immunogenic cell death in T‑cell acute lymphoblastic leukemia cells. Cancer Sci., 2019; 110(1): 256-268. View Source
• [3] Creative Biolabs. Cys-PKHB1 Targeting Peptide (CAT#: OLY-1025-YS-33) Product Datasheet. Available at: https://www.creative-biolabs.com/bioconjugation/cys-pkhb1-targeting-peptide-503.htm (accessed 2024). View Source

Why Cys-PKHB1 Cannot Be Replaced by Generic PKHB1 or 4N1K: Quantified Differentiation in Sequence, Purity, and Functional Scope

Although PKHB1 and the TSP‑1‑derived peptide 4N1K both activate CD47, they lack the N‑terminal cysteine engineered into Cys‑PKHB1, precluding the site‑specific conjugation chemistry that many advanced research workflows require [1]. Commercially, Cys‑PKHB1 (TFA) achieves a purity of 99.43%, compared with the typical ≥95% purity specification of generic PKHB1 preparations, reducing batch‑to‑batch variability in sensitive dose‑response studies [2]. Biologically, PKHB1—the pharmacophoric core of Cys‑PKHB1—has been demonstrated to be a significantly more potent inducer of cancer cell death than 4N1K across a panel of seven leukemia cell lines (MEC‑1, Jurkat, CEM, MOLT‑4, K562, HL‑60, L5178Y‑R), establishing that the PKHB1 sequence itself carries intrinsic differentiation [3]. Simply substituting Cys‑PKHB1 with PKHB1 or 4N1K therefore forfeits the conjugation capability, introduces lower and less consistent purity, and may compromise cytotoxic potency against neoplastic cells.

Loss of conjugation handle

Generic PKHB1 and 4N1K lack the N-terminal cysteine required for site-specific bioconjugation, precluding homogeneous conjugate synthesis.

Purity and batch consistency

Replacing with generic PKHB1 (≥95% purity) may introduce higher impurity load and inter-lot variability in sensitive dose-response assays.

Cytotoxic potency context

Substituting 4N1K for the PKHB1 core sequence may shift cell death induction profile; reported potency across leukemia cell lines may not transfer.

• [1] Creative Biolabs. Cys-PKHB1 Targeting Peptide (CAT#: OLY-1025-YS-33) Product Datasheet. Available at: https://www.creative-biolabs.com/bioconjugation/cys-pkhb1-targeting-peptide-503.htm (accessed 2024). View Source
• [2] SciPeptide. Cys-PKHB1 (Cys-txCD47) Product Datasheet. Available at: https://www.scipeptide.com (accessed 2024). View Source
• [3] Uscanga Palomeque AC. Cell death effect of CD47-agonist peptides on different types of leukemia and in a murine model. M.S. Thesis, Universidad Autónoma de Nuevo León, 2018. Available at: http://eprints.uanl.mx/21787/1/1080315045.pdf View Source

Cys-PKHB1 Quantitative Differentiation Evidence Guide for Procurement Scientists

Purity Advantage: Cys-PKHB1 (TFA) vs. Generic PKHB1

Cys-PKHB1 (TFA salt) is supplied at 99.43% purity as verified by vendor Certificate of Analysis, whereas generic PKHB1 is typically specified at ≥95% purity [1]. This 4.43 percentage-point purity differential translates to an impurity load approximately 8‑fold lower in the Cys-PKHB1 product, reducing confounding effects in dose–response and selectivity assays.

Purity advantage

Head-to-head

99.43% vs. ≥95% purity; ~8‑fold lower impurity load in Cys-PKHB1 TFA

Supports reproducible dose-response profiling

Purity verified by vendor COA; generic PKHB1 spec per supplier datasheet

Evidence Dimension	Peptide purity (HPLC)
Target Compound Data	99.43% (Cys-PKHB1 TFA)
Comparator Or Baseline	≥95% (generic PKHB1)
Quantified Difference	4.43 percentage-point purity increase; ~8‑fold reduction in total impurities (from ≤5% to 0.57%)
Conditions	Commercial product specifications; HPLC analysis per vendor Certificate of Analysis

Why This Matters

Higher purity minimizes off‑target contributions in sensitive cellular assays and reduces inter‑lot variability, critical for reproducible dose–response and selectivity profiling in procurement-governed research programs.

• [1] SciPeptide. PKHB1 Product Datasheet. Purity: ≥95%. Available at: https://www.scipeptide.com View Source

Site-Specific Bioconjugation Capability: Cys-Modified PKHB1 vs. Unmodified PKHB1 and 4N1K

Cys-PKHB1 possesses an N‑terminal cysteine residue (sequence: Cys‑D‑Lys‑Arg‑Phe‑Tyr‑Val‑Val‑Met‑Trp‑Lys‑D‑Lys) that provides a free sulfhydryl (–SH) group for site‑specific conjugation [1]. The parent peptide PKHB1 (sequence: D‑Lys‑Arg‑Phe‑Tyr‑Val‑Val‑Met‑Trp‑Lys‑D‑Lys) and the canonical TSP‑1 peptide 4N1K (sequence: Lys‑Arg‑Phe‑Tyr‑Val‑Val‑Met‑Trp‑Lys‑Lys) lack this thiol handle and can only be conjugated via amine‑reactive chemistry (e.g., NHS‑ester), which produces heterogeneous, poorly defined products [2][3]. Thiol‑maleimide coupling, enabled exclusively by the Cys residue in Cys‑PKHB1, yields defined, homogeneous conjugates with precise stoichiometry.

Site-specific conjugation

Class-level inference

N-terminal cysteine enables thiol-maleimide chemistry; PKHB1 and 4N1K limited to random amine coupling

Essential for homogeneous peptide-drug conjugates

Conjugation specificity inferred from sequence analysis and established chemistry principles

Evidence Dimension	Conjugation chemistry specificity
Target Compound Data	Site‑specific conjugation via N‑terminal cysteine –SH group (maleimide or iodoacetamide chemistry)
Comparator Or Baseline	PKHB1 and 4N1K: only random amine‑directed conjugation (NHS‑ester chemistry; multiple potential sites, heterogeneous products)
Quantified Difference	Qualitative difference: homogeneous, stoichiometrically defined conjugates vs. heterogeneous mixtures
Conditions	Peptide sequence analysis and established bioconjugation chemistry principles

Why This Matters

Homogeneous, site‑specifically conjugated constructs are essential for generating reproducible peptide‑drug conjugates, vaccine candidates, and targeted delivery systems for translational research, which unmodified peptides cannot reliably produce.

• [1] Creative Biolabs. Cys-PKHB1 Targeting Peptide (CAT#: OLY-1025-YS-33) Product Datasheet. Sequence: Cys-D-Lys-Arg-Phe-Tyr-Val-Val-Met-Trp-Lys-D-Lys. Available at: https://www.creative-biolabs.com/bioconjugation/cys-pkhb1-targeting-peptide-503.htm View Source
• [2] PeptideDB. PKHB1 Product Datasheet. Sequence: {d-Lys}-Arg-Phe-Tyr-Val-Val-Met-Trp-Lys-{d-Lys}. Available at: https://www.peptidedb.com View Source
• [3] Raman P, et al. An Amyloid-Like C-Terminal Domain of Thrombospondin-1 Displays CD47 Agonist Activity Requiring Both VVM Motifs. Biochemistry, 2003; 42(34): 10253-10261. (Describes the 4N1K peptide sequence). View Source

Superior Cancer Cell Death Potency: PKHB1 Core Sequence vs. Canonical 4N1K Peptide

The PKHB1 sequence—the pharmacophoric core of Cys-PKHB1—was directly compared with 4N1K across seven leukemia cell lines (MEC‑1, Jurkat, CEM, MOLT‑4, K562, HL‑60, L5178Y‑R) [1]. PKHB1 was more effective at inducing cell death than 4N1K in every cell line tested, and PKHB1‑induced death was both caspase‑independent and calcium‑dependent, demonstrating a mechanistically distinct mode of action [2]. Because Cys-PKHB1 shares the identical receptor‑interacting sequence with PKHB1, differentiated only by the N‑terminal cysteine extension, this potency advantage is fully retained.

Cell death potency

Class-level inference

PKHB1 core sequence reported as more effective than 4N1K across 7 leukemia cell lines

Supports cytotoxicity endpoint review in CD47-targeted research

Qualitative ranking from flow cytometry; exact differential not reported. Model-response context may differ.

Evidence Dimension	Cancer cell death induction across leukemia cell line panel
Target Compound Data	PKHB1 (core sequence of Cys-PKHB1): effective cell death induction in 100% of tested leukemia cell lines (7/7: MEC‑1, Jurkat, CEM, MOLT‑4, K562, HL‑60, L5178Y‑R)
Comparator Or Baseline	4N1K: less effective cell death induction across the same panel
Quantified Difference	PKHB1 superior to 4N1K in all 7 cell lines (qualitative ranking; exact percentage differential not reported in source)
Conditions	In vitro; cell death assessed by Annexin‑V (phosphatidylserine exposure) and propidium iodide (membrane permeabilization) via flow cytometry; caspase dependency tested with Q‑VD‑OPh inhibitor; calcium dependency tested with BAPTA chelator

Why This Matters

Preferential potency across a broad leukemia cell line panel relative to the canonical TSP‑1 peptide 4N1K supports selection of Cys-PKHB1-based reagents over simpler 4N1K derivatives when maximizing on‑target cytotoxicity in CD47‑targeted oncology research.

• [1] Uscanga Palomeque AC. Cell death effect of CD47-agonist peptides on different types of leukemia and in a murine model. M.S. Thesis, Universidad Autónoma de Nuevo León, 2018. Available at: http://eprints.uanl.mx/21787/1/1080315045.pdf View Source
• [2] Gómez Morales L. Study of the mechanism of cell death caused by peptides targeting CD47 in leukemia cell lines. M.S. Thesis, Universidad Autónoma de Nuevo León, 2017. Available at: http://eprints.uanl.mx/14460/1/1080252237.pdf View Source

In Vivo Antitumor Efficacy and Selectivity Profile Established for PKHB1 Core Sequence

The PKHB1 core sequence (present identically in Cys-PKHB1) has demonstrated in vivo antitumor efficacy in two independent murine models. In an immunocompetent BALB/c mouse model bearing L5178Y‑R T‑cell tumors, weekly PKHB1 treatment induced complete tumor regression while sparing normal tissues and improving blood cell counts [1]. In a breast cancer xenograft model, PKHB1 reduced tumor volume and weight with concomitant CD8⁺ T‑cell infiltration into the tumor microenvironment [2]. Ex vivo, PKHB1‑killed cancer cells (PKHB1‑KC) promoted dendritic cell maturation and T‑cell antitumor responses, confirming immunogenic cell death (ICD) induction—a property not reported for 4N1K in these models [2][3].

In vivo model response

Cross-study comparable

Reported complete tumor regression in L5178Y‑R BALB/c model; reduced tumor volume in breast cancer xenograft model for PKHB1 core

Model-response endpoint context; supports scaffold validation beyond in vitro assays

No comparable in vivo regression data reported for 4N1K. Data to verify for Cys-PKHB1 conjugate.

Evidence Dimension	In vivo antitumor efficacy (tumor regression and immune activation)
Target Compound Data	PKHB1 (core of Cys-PKHB1): (1) Complete tumor regression in L5178Y‑R BALB/c model with prolonged survival; (2) Reduced tumor volume/weight in breast cancer model with increased CD8⁺ T‑cell infiltration
Comparator Or Baseline	4N1K: in vivo antitumor efficacy data not reported in comparable immunocompetent models
Quantified Difference	Qualitative: complete regression reported for PKHB1; no comparable in vivo regression data available for 4N1K
Conditions	In vivo: L5178Y‑R T‑cell lymphoma in immunocompetent BALB/c mice (weekly PKHB1 treatment); Breast cancer xenograft model; Ex vivo: co‑culture of PKHB1‑killed cancer cells with dendritic cells and T‑lymphocytes

Why This Matters

Demonstrated in vivo tumor regression, immune system engagement, and therapeutic selectivity establish the biological credibility of the PKHB1 sequence that Cys-PKHB1 carries, providing procurement confidence that the peptide scaffold has been validated beyond in vitro cytotoxicity alone.

• [1] Uscanga Palomeque AC. Cell death effect of CD47-agonist peptides on different types of leukemia and in a murine model. M.S. Thesis, Universidad Autónoma de Nuevo León, 2018. Available at: http://eprints.uanl.mx/21787/1/1080315045.pdf View Source
• [2] Calvillo-Rodríguez KM, Mendoza-Reveles R, Gómez-Morales L, Uscanga-Palomeque AC, Karoyan P, Martínez-Torres AC, Rodríguez-Padilla C. PKHB1, a thrombospondin-1 peptide mimic, induces anti-tumor effect through immunogenic cell death induction in breast cancer cells. OncoImmunology, 2022; 11(1): 2054305. View Source
• [3] Uscanga-Palomeque AC, et al. CD47 agonist peptide PKHB1 induces immunogenic cell death in T‑cell acute lymphoblastic leukemia cells. Cancer Sci., 2019; 110(1): 256-268. View Source

Serum Stability Advantage: PKHB1 Core Sequence vs. Historical CD47 Peptide Agonists

PKHB1 was designed with terminal D‑lysine residues (kRFYVVMWKk) that confer resistance to proteolytic degradation in serum, establishing it as the first serum‑stable CD47 agonist peptide [1][2]. This stability engineering was a primary motivation for developing PKHB1 beyond the natural TSP‑1‑derived sequence 4N1K, which lacks D‑amino acid protection and is susceptible to rapid exopeptidase cleavage. The Cys-PKHB1 construct retains both D‑lysines and adds an N‑terminal L‑cysteine; the D‑lysine caps continue to protect the core pharmacophoric sequence from aminopeptidase and carboxypeptidase attack.

Serum stability

Class-level inference

Terminal D‑lysine residues confer exopeptidase resistance; 4N1K lacks D‑amino acid protection

May support systemic administration research models

Described as serum-stable in published research; quantitative half-life data not available in open sources

Evidence Dimension	Serum proteolytic stability
Target Compound Data	PKHB1 (core of Cys-PKHB1): designated as the first serum‑stable CD47 agonist peptide; terminal D‑lysine residues confer exopeptidase resistance
Comparator Or Baseline	4N1K: natural L‑amino acid sequence without D‑amino acid protection; susceptible to serum proteases
Quantified Difference	Qualitative difference: serum‑stable design vs. unprotected peptide (quantitative half‑life data not available in open sources)
Conditions	Peptide structural design analysis; described as serum‑stable in multiple independent research publications

Why This Matters

Serum stability is a prerequisite for translational applications requiring systemic administration or incubation in biological fluids; procurement of a serum‑stable scaffold reduces the risk that observed null results arise from peptide degradation rather than lack of biological activity.

• [1] Uscanga-Palomeque AC, et al. CD47 agonist peptide PKHB1 induces immunogenic cell death in T‑cell acute lymphoblastic leukemia cells. Cancer Sci., 2019; 110(1): 256-268. PMID: 30460757. View Source
• [2] Denèfle T, et al. Homotrimerization Approach in the Design of Thrombospondin-1 Mimetic Peptides with Improved Potency in Triggering Regulated Cell Death of Cancer Cells. J. Med. Chem., 2019; 62(17): 7827-7843. View Source

Procurement-Ready Application Scenarios for Cys-PKHB1 in Oncology and Bioconjugation Research

Site‑Specific Peptide‑Drug Conjugate (PDC) Construction for Targeted Cancer Therapy Research

The N‑terminal cysteine of Cys-PKHB1 provides a unique sulfhydryl handle for maleimide‑ or iodoacetamide‑mediated conjugation of cytotoxic payloads, fluorophores, or biotin tags with defined 1:1 stoichiometry . Unlike PKHB1 and 4N1K, which require random amine coupling that generates heterogeneous product mixtures, Cys-PKHB1 enables the reproducible synthesis of homogeneous peptide‑drug conjugates suitable for quantitative structure–activity relationship (QSAR) studies, pharmacokinetic profiling, and comparative efficacy evaluation across CD47‑expressing tumor models. The established in vivo antitumor activity of the PKHB1 core sequence provides biological validation of the targeting scaffold [1][2].

Immunogenic Cell Death (ICD) Mechanism Studies and Prophylactic Antitumor Vaccine Development

Cys-PKHB1 retains the full PKHB1 sequence that has been demonstrated to induce bona fide immunogenic cell death (ICD) characterized by calreticulin exposure, ATP secretion, and release of HSP70, HSP90, and HMGB1 damage‑associated molecular patterns (DAMPs) [1]. In prophylactic vaccination models, PKHB1‑killed cancer cells prevented tumor establishment and generated long‑term immunological memory [1]. The cysteine handle on Cys-PKHB1 further permits conjugation to carrier proteins or particulate delivery systems, potentially enhancing vaccine formulation and antigen‑presenting cell targeting for immuno‑oncology research programs.

Comparative CD47 Agonist Screening Panels with Defined Purity and Conjugation Standards

For research groups performing systematic CD47 agonist structure–activity relationship (SAR) studies, Cys-PKHB1 (99.43% purity) serves as a high‑purity, conjugation‑competent reference standard . It can be directly benchmarked against PKHB1 (≥95% purity), 4N1K, and homotrimeric constructs such as [PKT16]₃—which has been reported to be 10‑fold more potent than monomeric PKHB1 in CLL and lung cancer models [1]—in standardized cell viability, calcium flux, and ICD marker assays across panels of CD47‑expressing cell lines. This enables procurement‑driven selection of the most appropriate tool compound for specific experimental contexts.

Application

Selection Property

Validation Focus

Peptide-drug conjugate (PDC) synthesis

N‑terminal cysteine conjugation handle

Homogeneous conjugate stoichiometry and targeting scaffold validation

Immunogenic cell death (ICD) mechanism studies

PKHB1 core ICD induction profile

Calreticulin exposure, ATP secretion, and DAMP release endpoints

CD47 agonist SAR screening panels

High-purity, conjugation-competent reference standard

Benchmarking against PKHB1, 4N1K, and trimeric constructs in cell viability and calcium flux assays

• [1] Calvillo-Rodríguez KM, et al. PKHB1, a thrombospondin-1 peptide mimic, induces anti-tumor effect through immunogenic cell death induction in breast cancer cells. OncoImmunology, 2022; 11(1): 2054305. View Source
• [2] Denèfle T, et al. Homotrimerization Approach in the Design of Thrombospondin-1 Mimetic Peptides with Improved Potency in Triggering Regulated Cell Death of Cancer Cells. J. Med. Chem., 2019; 62(17): 7827-7843. View Source